Cas no 2229612-86-4 (1-2-(1-ethenyl-1H-pyrazol-4-yl)ethylpiperazine)

• Product Name: 1-2-(1-ethenyl-1H-pyrazol-4-yl)ethylpiperazine
• CAS No: 2229612-86-4
• MF: C₁₁H₁₈N₄
• MW: 206.287421703339
• CID: 6019669
• PubChem ID: 165704662
• Update Time: 2025-10-25

1-2-(1-ethenyl-1H-pyrazol-4-yl)ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-2-(1-ethenyl-1H-pyrazol-4-yl)ethylpiperazine
• 2229612-86-4
• EN300-1729410
• 1-[2-(1-ethenyl-1H-pyrazol-4-yl)ethyl]piperazine

• Inchi： 1S/C11H18N4/c1-2-15-10-11(9-13-15)3-6-14-7-4-12-5-8-14/h2,9-10,12H,1,3-8H2
• InChI Key： TVRIZACYNDLDLP-UHFFFAOYSA-N
• SMILES： N1(CCC2C=NN(C=C)C=2)CCNCC1

Computed Properties

• Exact Mass: 206.153146591g/mol
• Monoisotopic Mass: 206.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-2-(1-ethenyl-1H-pyrazol-4-yl)ethylpiperazine

Research Brief on 1-2-(1-ethenyl-1H-pyrazol-4-yl)ethylpiperazine (CAS: 2229612-86-4): Recent Advances and Applications

The compound 1-2-(1-ethenyl-1H-pyrazol-4-yl)ethylpiperazine (CAS: 2229612-86-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug development. The following sections provide a comprehensive overview of the current state of research, highlighting key discoveries and future directions.

Recent studies have explored the synthetic pathways for 1-2-(1-ethenyl-1H-pyrazol-4-yl)ethylpiperazine, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that significantly improves the efficiency of the synthesis, reducing byproduct formation and enhancing scalability. This advancement is critical for large-scale production, which is essential for further pharmacological evaluation and potential commercialization.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1-2-(1-ethenyl-1H-pyrazol-4-yl)ethylpiperazine exhibits promising interactions with specific neurotransmitter receptors, particularly those involved in neurological disorders such as anxiety and depression. A study published in Bioorganic & Medicinal Chemistry Letters reported that the compound acts as a modulator of the serotonin receptor subtype 5-HT_1A, suggesting its potential as a lead compound for the development of novel anxiolytics or antidepressants. Further mechanistic studies are underway to elucidate its precise mode of action.

Another area of interest is the compound's potential application in oncology. Research conducted at a leading pharmaceutical institute revealed that 1-2-(1-ethenyl-1H-pyrazol-4-yl)ethylpiperazine exhibits selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The compound's ability to induce apoptosis via mitochondrial pathways was highlighted in a 2024 study published in Cancer Research, although the exact molecular targets remain under investigation. These findings underscore the need for further preclinical studies to assess its efficacy and safety in vivo.

Despite these promising results, challenges remain in the development of 1-2-(1-ethenyl-1H-pyrazol-4-yl)ethylpiperazine as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate bioavailability and a relatively short half-life, necessitating the development of prodrug formulations or delivery systems to enhance its therapeutic potential. Additionally, toxicological assessments are ongoing to ensure its safety profile meets regulatory standards. Collaborative efforts between academic and industrial researchers are expected to address these challenges in the coming years.

In conclusion, 1-2-(1-ethenyl-1H-pyrazol-4-yl)ethylpiperazine (CAS: 2229612-86-4) represents a promising candidate for further investigation in multiple therapeutic areas, including neurology and oncology. Recent advancements in synthesis and biological evaluation have laid a solid foundation for future research, but additional studies are required to fully realize its clinical potential. This brief underscores the importance of continued interdisciplinary collaboration to advance the development of this intriguing compound.